Cas no 2227736-86-7 (rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid
• CAS No: 2227736-86-7
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6493578
• PubChem ID: 165814399
• Update Time: 2025-05-19

rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid
• 2227736-86-7
• EN300-1543407
• rac-2-[(1R,2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentyl]acetic acid

• Inchi： 1S/C25H28N2O5/c28-23(27-22-11-5-6-16(22)14-24(29)30)12-13-26-25(31)32-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22H,5-6,11-15H2,(H,26,31)(H,27,28)(H,29,30)/t16-,22+/m0/s1
• InChI Key： IJQUOBRNGRWUND-KSFYIVLOSA-N
• SMILES： OC(C[C@@H]1CCC[C@H]1NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid

Comprehensive Analysis of rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid (CAS No. 2227736-86-7)

The compound rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid (CAS No. 2227736-86-7) is a sophisticated chiral molecule widely utilized in pharmaceutical research and peptide synthesis. Its structural complexity, featuring a cyclopentylacetic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for drug discovery and bioconjugation applications. Researchers frequently explore its role in peptide coupling reactions and asymmetric synthesis, aligning with current trends in targeted therapeutics and precision medicine.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their critical role in solid-phase peptide synthesis (SPPS). The Fmoc group offers exceptional stability under basic conditions while being selectively cleavable under mild acidic conditions, a property highly sought after in peptide drug development. This aligns with the growing interest in GLP-1 analogs and cyclic peptide therapeutics, which dominate pharmaceutical industry discussions. The compound’s chiral centers further enhance its utility in designing enantioselective catalysts, addressing the rising demand for stereochemically pure APIs.

The molecular architecture of rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid incorporates a cyclopentane ring, a motif increasingly studied for its conformational rigidity in bioactive molecule design. This feature is particularly relevant to protease inhibitors and GPCR-targeted drugs, two areas garnering significant attention in oncology and metabolic disorder research. The compound’s carboxylic acid terminus also enables facile conjugation to nanocarriers—a hot topic in drug delivery system optimization—making it a versatile building block for biologics formulation.

Analytical challenges associated with this compound, such as chiral purity determination and HPLC method development, reflect common pain points in pharmaceutical QC workflows. Advanced techniques like chiral SFC and LC-MS are often employed to characterize its stereoisomers, addressing the industry’s push toward quality-by-design (QbD) principles. Furthermore, its stability profile under various lyophilization conditions is frequently investigated, tying into the booming market for lyophilized injectables.

From a synthetic chemistry perspective, the compound’s propanamide linker offers insights into conformational restriction strategies—a key focus area for improving peptide metabolic stability. This resonates with the pharmaceutical sector’s emphasis on oral peptide bioavailability, a longstanding hurdle in non-injectable biologic development. The Fmoc-protected amine moiety also positions this molecule as a valuable intermediate for combinatorial chemistry libraries, supporting high-throughput screening initiatives in drug repurposing studies.

Environmental and regulatory considerations for rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentylacetic acid production align with green chemistry trends, particularly in solvent selection for amide bond formation. The industry’s shift toward biodegradable protecting groups and atom-economical reactions further elevates the compound’s relevance in sustainable pharmaceutical manufacturing. These aspects directly respond to increasing searches for eco-friendly synthetic routes and ICH Q11-compliant processes.

In conclusion, CAS No. 2227736-86-7 represents a multifaceted tool for modern drug discovery, intersecting with critical industry priorities like peptide therapeutics, chiral synthesis, and sustainable chemistry. Its structural features address multiple drug design challenges while offering solutions aligned with personalized medicine advancements. As research continues to explore its applications in targeted drug delivery and enantioselective catalysis, this compound remains at the forefront of innovative pharmaceutical development.